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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B3028586 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the proper disposal of

IR 754 Carboxylic Acid, a near-infrared fluorescent dye. Adherence to these protocols is

critical for minimizing environmental impact and protecting personnel.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be familiar with the hazards associated

with IR 754 Carboxylic Acid. This chemical is classified as a skin and eye irritant.[1][2] Always

handle this compound in a well-ventilated area and wear appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves.

Eye Protection: Tightly fitting safety goggles or a face shield.[3]

Lab Coat: To protect from skin contact.
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Characteristic Data Source

GHS Hazard Class

Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A)

[1][2]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation

[1][2]

Molecular Formula C₃₀H₃₃IN₂O₂ [1][4]

Molecular Weight 580.50 g/mol [4]

Storage
4°C, sealed storage, away

from moisture and light
[4]

Step-by-Step Disposal Protocol for IR 754
Carboxylic Acid
This protocol outlines the standard operating procedure for the collection and disposal of waste

containing IR 754 Carboxylic Acid. This includes pure compound, contaminated labware, and

solutions.

Step 1: Waste Identification and Segregation
Characterize the Waste: Determine if the waste is hazardous. Based on the Safety Data

Sheet (SDS), IR 754 Carboxylic Acid is an irritant and should be treated as hazardous

chemical waste. Do not dispose of it down the drain.[3][5]

Segregate Waste Streams: It is crucial to keep different waste streams separate to avoid

dangerous reactions and to facilitate proper disposal.[2][3]

Solid Waste: Collect unused or expired IR 754 Carboxylic Acid powder, contaminated

gloves, weigh boats, and pipette tips in a designated solid waste container.
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Liquid Waste: Collect solutions containing IR 754 Carboxylic Acid (e.g., from staining

procedures or in solvents like methanol or DMSO) in a designated liquid waste container.

Do not mix with other incompatible waste streams like strong acids or bases.[1]

Sharps Waste: Contaminated needles or other sharps should be placed in a designated

sharps container.

Step 2: Proper Containerization
Select Compatible Containers: Use only chemically compatible and leak-proof containers for

waste collection.[2][6] High-density polyethylene (HDPE) or glass containers are generally

suitable. Ensure the container is in good condition with a secure, tight-fitting lid.

Leave Headspace: Do not fill liquid waste containers to the brim. Leave at least 10%

headspace to allow for vapor expansion.[4]

Step 3: Labeling of Waste Containers
Immediate Labeling: As soon as a container is designated for waste, it must be labeled.[4][7]

Complete Information: The label must include the following:

The words "Hazardous Waste".[4][6]

The full chemical name: "IR 754 Carboxylic Acid".

If it is a mixture, list all components and their approximate percentages (e.g., "IR 754
Carboxylic Acid (~5mg/L) in Methanol (99%)").[4]

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location (building and room

number).[3]

Step 4: Storage in a Satellite Accumulation Area (SAA)
Designated Storage: Store all hazardous waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory.[4][6][8] This area must be at or near the point
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of generation.

Secondary Containment: All liquid waste containers must be kept in secondary containment

(e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.[3][6]

Keep Containers Closed: Waste containers must remain sealed at all times, except when

adding waste.[3][4][8]

Step 5: Arranging for Disposal
Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your

institution's Environmental Health and Safety (EHS) department to arrange for a waste

pickup.[6]

Follow Institutional Procedures: Follow your institution’s specific procedures for requesting a

hazardous waste collection. This is often done through an online portal.[7]

Full Containers: Once a waste container is full, request a pickup promptly. Do not

accumulate more than 55 gallons of hazardous waste in your SAA.[8]

Step 6: Decontamination and Empty Container Disposal
Spill Cleanup: In case of a spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal as hazardous waste.[1][3]

Decontaminate the surface with alcohol.[1]

Empty Container Rinsing: An empty container that held IR 754 Carboxylic Acid must be

properly rinsed before being discarded as regular trash.

Rinse the container three times with a suitable solvent (e.g., ethanol or methanol).

The first rinsate must be collected and disposed of as hazardous liquid waste.[9]

Subsequent rinses may also need to be collected depending on local regulations.

After rinsing and air-drying, deface or remove the original label and dispose of the

container in the regular trash.[3][7]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with IR 754 Carboxylic Acid.
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Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of IR 754 Carboxylic Acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3028586?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028586?utm_src=pdf-body
https://www.benchchem.com/product/b3028586?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.iip.res.in/csir-harit/wp-content/uploads/sites/51/2020/06/1583229063-EATDcnRGDhhh.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Fluorescein_Lisicol.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b3028586#ir-754-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3028586#ir-754-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3028586#ir-754-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3028586#ir-754-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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